Cas no 62604-75-5 (Glycine, N-[(5-methyl-3-phenyl-4-isoxazolyl)carbonyl]-)

• Product Name: Glycine, N-[(5-methyl-3-phenyl-4-isoxazolyl)carbonyl]-
• CAS No: 62604-75-5
• MF: C₁₃H₁₂N₂O₄
• MW: 260.245383262634
• CID: 438440
• PubChem ID: 3574936
• Update Time: 2025-04-19

Glycine, N-[(5-methyl-3-phenyl-4-isoxazolyl)carbonyl]- Chemical and Physical Properties

Names and Identifiers

• Glycine, N-[(5-methyl-3-phenyl-4-isoxazolyl)carbonyl]-
• 2-[(5-methyl-3-phenyl-1,2-oxazole-4-carbonyl)amino]acetic acid
• DTXSID60393788
• 3-phenyl-5-methylisoxazole-4-carboxamidoacetic acid
• 62604-75-5
• 2-(5-Methyl-3-phenylisoxazole-4-carboxamido)acetic acid

• Inchi： 1S/C13H12N2O4/c1-8-11(13(18)14-7-10(16)17)12(15-19-8)9-5-3-2-4-6-9/h2-6H,7H2,1H3,(H,14,18)(H,16,17)
• InChI Key： KZBLVNSNSIDIKI-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(NCC(=O)O)=O)C(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 260.07976
• Monoisotopic Mass: 260.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• PSA: 92.43